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Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Get Quote

Chemical Identification & Properties

The table below summarizes the core identifiers and physical properties of trans-3-(3-Pyridyl)acrylic acid.

Property Details

CAS Number 19337-97-4 [1] [2] [3] (Another CAS, 1126-74-5, is also used for what appears to
be the same compound [4])

Molecular
Formula

C₈H₇NO₂ [4] [2] [5]

Molar Mass 149.15 g/mol [4] [2] [5]

Appearance White to almost white powder or crystal [4] [2] [5]

Melting Point 232-235 °C (with decomposition) [1] [2] [5] or 234-238 °C [4]

Boiling Point 307.6 ± 17.0 °C (Predicted) [2] [5]

pKa 3.13 ± 0.10 (Predicted) [2] [5]
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Property Details

WGK (Water
Hazard)

3 [1] [2] [5]

Safety Overview and Handling

The following table details the classified hazards and recommended safety measures for handling this

substance.

Aspect Details

| GHS Hazard Statements | H315: Causes skin irritation [4] [5]. H319: Causes serious eye irritation [4] [5].

H335: May cause respiratory irritation (cited as a target organ effect) [1] [5]. | | Storage | Store in a cool,

dark place at room temperature or below 15°C [4]. Some sources recommend storage under an inert

atmosphere at 2-8°C [2] [5]. | | Personal Protective Equipment (PPE) | Wear protective gloves, eye

protection, and a dust mask type N95 (US) [1]. |

FAQ & Troubleshooting Guide

Here are answers to common questions and issues you might encounter during experiments.

Q: What does the WGK 3 classification mean for my lab work?

A: A WGK 3 rating signifies that the substance is highly hazardous to aquatic environments.
You must take extreme care to prevent any release into drains or the environment. All waste

containing this material should be collected and disposed of as hazardous waste according to
your institution's regulations and local laws.

Q: The compound appears to decompose upon melting. How should I handle this?

A: The documented melting point is accompanied by decomposition [1] [2]. This is a
characteristic of the substance, not an impurity issue. Avoid heating to this temperature range
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unless for specific characterization. For standard use and storage, the compound is stable at

recommended temperatures.

Q: What safety precautions are most critical when handling this powder?

A: The primary risks are irritation to the skin, eyes, and respiratory system [1] [4] [5]. Always

use the compound in a well-ventilated area, such as a fume hood. The recommended N95 dust
mask is essential to prevent inhalation of powder during weighing and handling [1].

Q: Can this compound be used in polymer synthesis?

A: Yes. The search results indicate its primary application is as an organic linker for
constructing heterometallic coordination polymers. It functions as a bifunctional ligand

connecting different metal centers, which can result in materials with properties like
luminescence [1].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for the safe handling and use of this compound in a

laboratory setting, incorporating the safety and property information detailed above.
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Critical Reminder: WGK 3

Start: Plan Experiment

Don Appropriate PPE:
N95 Mask, Gloves, Eye Protection

Work in Fume Hood
/ Well-Ventilated Area

Weigh Material

Proceed with Synthesis
(e.g., Polymer Formation)

Collect ALL Waste
for Hazardous Disposal

Clean Work Area

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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